Cas no 97801-44-0 (2-(4-FLUORO-BENZENESULFONYLAMINO)-3-HYDROXY-PROPIONIC ACID)

• Product name: 2-(4-FLUORO-BENZENESULFONYLAMINO)-3-HYDROXY-PROPIONIC ACID
• CAS No: 97801-44-0
• MF: C₉H₁₀NO₅FS
• MW: 263.243
• CID: 3031695
• PubChem ID: 3145517

2-(4-FLUORO-BENZENESULFONYLAMINO)-3-HYDROXY-PROPIONIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-(4-FLUORO-BENZENESULFONYLAMINO)-3-HYDROXY-PROPIONIC ACID
• 2-(4-fluoro-benzenesulfonylamino)-3-hydroxypropionic acid
• SR-01000480158
• 2-(4-fluorobenzenesulfonamido)-3-hydroxypropanoicacid
• 2-[(4-fluorophenyl)sulfonylamino]-3-hydroxypropanoic acid
• Z56860727
• ((4-Fluorophenyl)sulfonyl)-DL-serine
• 97801-44-0
• AKOS017268932
• EN300-04265
• SR-01000480158-1
• CS-0344855
• HMS1690G02
• Oprea1_522002
• AKOS000116553
• ((4-Fluorophenyl)sulfonyl)serine
• 2-(4-fluorobenzenesulfonamido)-3-hydroxypropanoic acid

• Inchi： InChI=1S/C9H10FNO5S/c10-6-1-3-7(4-2-6)17(15,16)11-8(5-12)9(13)14/h1-4,8,11-12H,5H2,(H,13,14)
• InChI Key： SKHNUHDOTJKEAO-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 263.02637176Da
• Monoisotopic Mass: 263.02637176Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 112Ų

2-(4-FLUORO-BENZENESULFONYLAMINO)-3-HYDROXY-PROPIONIC ACID Security Information

• HazardClass：IRRITANT

Additional information on 2-(4-FLUORO-BENZENESULFONYLAMINO)-3-HYDROXY-PROPIONIC ACID

Comprehensive Overview of 2-(4-FLUORO-BENZENESULFONYLAMINO)-3-HYDROXY-PROPIONIC ACID (CAS No. 97801-44-0)

2-(4-FLUORO-BENZENESULFONYLAMINO)-3-HYDROXY-PROPIONIC ACID (CAS No. 97801-44-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its abbreviated name FBSA-HPA, features a fluorobenzene sulfonamide moiety coupled with a hydroxypropionic acid group, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, enzyme inhibition, and as a building block for more complex molecules.

The growing demand for fluorinated compounds in modern medicine has placed 2-(4-FLUORO-BENZENESULFONYLAMINO)-3-HYDROXY-PROPIONIC ACID at the forefront of innovation. Fluorination is a key strategy in drug design, as it enhances metabolic stability, bioavailability, and binding affinity. This compound's sulfonamide group is another critical feature, as sulfonamides are widely used in antibiotics, diuretics, and anticancer agents. Combining these attributes, CAS No. 97801-44-0 serves as a valuable scaffold for developing novel therapeutics targeting diseases such as diabetes, inflammation, and microbial infections.

In the context of green chemistry and sustainable synthesis, 2-(4-FLUORO-BENZENESULFONYLAMINO)-3-HYDROXY-PROPIONIC ACID has been explored for its eco-friendly derivatization potential. Recent studies highlight its role in catalyzing reactions under mild conditions, reducing the need for hazardous reagents. This aligns with the global shift toward environmentally responsible manufacturing practices, a topic frequently searched by professionals in the chemical and pharmaceutical industries.

Another area of interest is the compound's chirality, as the presence of a hydroxyl group at the third carbon introduces stereochemical complexity. This property is crucial for designing enantioselective drugs, where the 3-hydroxy-propionic acid segment can influence pharmacokinetics and pharmacodynamics. Researchers are actively investigating its use in asymmetric synthesis, a trending topic in academic and industrial circles.

From an analytical perspective, CAS No. 97801-44-0 requires advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for verifying purity and structure, especially given the compound's sensitivity to hydrolysis and oxidation. Quality control is a recurring concern among buyers, making detailed analytical data a critical component of product documentation.

In summary, 2-(4-FLUORO-BENZENESULFONYLAMINO)-3-HYDROXY-PROPIONIC ACID represents a multifaceted tool for researchers. Its applications span medicinal chemistry, sustainable synthesis, and stereoselective catalysis, addressing contemporary challenges in science and industry. As the demand for fluorinated sulfonamides and biocompatible intermediates grows, this compound is poised to play an increasingly vital role in innovation.